Cas no 5275-07-0 (1H-Indole, 3-(4-pyridinylmethyl)-)

1H-Indole, 3-(4-pyridinylmethyl)- structure

5275-07-0 structure

Product Name:1H-Indole, 3-(4-pyridinylmethyl)-

CAS No:5275-07-0

MF:C₁₄H₁₂N₂

MW:208.258482933044

CID:358938

PubChem ID:15533806

Update Time:2025-04-19

1H-Indole, 3-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Indole, 3-(4-pyridinylmethyl)-
- 3-(pyridin-4-ylmethyl)-1H-indole
- 3-PYRIDIN-4-YLMETHYL-1H-INDOLE
- 3-(4-Pyridylmethyl)indole
- DTXSID50573774
- (3-indolyl)(4-pyridyl)methane
- SCHEMBL1993893
- FJSLZLOJFONXCF-UHFFFAOYSA-N
- 3-[(Pyridin-4-yl)methyl]-1H-indole
- AKOS000359743
- 5275-07-0
- MDL： MFCD11915925
- Inchi： 1S/C14H12N2/c1-2-4-14-13(3-1)12(10-16-14)9-11-5-7-15-8-6-11/h1-8,10,16H,9H2
- InChI Key： FJSLZLOJFONXCF-UHFFFAOYSA-N
- SMILES： N1C=C(CC2C=CN=CC=2)C2C=CC=CC1=2

Computed Properties

Exact Mass: 208.10016
Monoisotopic Mass: 208.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.193
Melting Point: 108-110 ºC
PSA: 28.68

1H-Indole, 3-(4-pyridinylmethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	089668-500mg	3-Pyridin-4-ylmethyl-1H-indole	5275-07-0		500mg	￡320.00	2022-02-28
Chemenu	CM148856-1g	3-(pyridin-4-ylmethyl)-1H-indole	5275-07-0	95%	1g	$599	2021-08-05
Chemenu	CM148856-1g	3-(pyridin-4-ylmethyl)-1H-indole	5275-07-0	95%	1g	$635	2024-07-15
Crysdot LLC	CD11110429-1g	3-Pyridin-4-ylmethyl-1H-indole	5275-07-0	95+%	1g	$635	2024-07-17

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